Cas no 62452-70-4 (Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-)

Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl- structure
62452-70-4 structure
Product Name:Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-
CAS No:62452-70-4
MF:C20H13BrO2
MW:365.220024824142
CID:444415
PubChem ID:12325860
Update Time:2025-04-19

Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7,12-dione, 5-bromo-2-ethyl-
    • 5-bromo-2-ethylbenzo[a]anthracene-7,12-dione
    • 62452-70-4
    • DTXSID60489539
    • 5-Bromo-2-ethyltetraphene-7,12-dione
    • Inchi: 1S/C20H13BrO2/c1-2-11-7-8-12-15(9-11)18-16(10-17(12)21)19(22)13-5-3-4-6-14(13)20(18)23/h3-10H,2H2,1H3
    • InChI Key: FAIOOMNANAILIQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C(C3C=CC=CC=3C(C=2C2C=C(CC)C=CC=21)=O)=O

Computed Properties

  • Exact Mass: 364.00989
  • Monoisotopic Mass: 364.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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